Cas no 1188262-61-4 (N-2-(2,5-Dichlorophenoxy)ethylacetamide)

• Product Name: N-2-(2,5-Dichlorophenoxy)ethylacetamide
• CAS No: 1188262-61-4
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 4685045
• Update Time: 2025-10-05

N-2-(2,5-Dichlorophenoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,5-dichlorophenoxy)ethyl]acetamide
• N-(2-(2,5-Dichlorophenoxy)ethyl)acetamide
• ST087956
• T3427
• acetamide, N-[2-(2,5-dichlorophenoxy)ethyl]-
• N-2-(2,5-Dichlorophenoxy)ethylacetamide

• Inchi： 1S/C10H11Cl2NO2/c1-7(14)13-4-5-15-10-6-8(11)2-3-9(10)12/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： JMBSRFBRHIWYDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCCNC(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Topological Polar Surface Area: 38.3

Additional information on N-2-(2,5-Dichlorophenoxy)ethylacetamide

N-2-(2,5-Dichlorophenoxy)ethylacetamide: A Comprehensive Overview

N-2-(2,5-Dichlorophenoxy)ethylacetamide, with the CAS number 1188262-61-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenoxy group with an ethylacetamide moiety. The dichlorophenoxy group introduces electronic and steric effects that influence the compound's reactivity and stability, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of N-2-(2,5-dichlorophenoxy)ethylacetamide in applications ranging from pharmaceuticals to advanced materials. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules, where its ability to undergo nucleophilic substitution reactions has proven particularly useful. Additionally, the compound has been investigated for its potential in polymer chemistry, where it serves as a versatile monomer for constructing functional polymers with tailored properties.

The synthesis of N-2-(2,5-dichlorophenoxy)ethylacetamide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 2,5-dichlorophenol with an appropriate alkylating agent in the presence of a base. Subsequent steps may include acetylation or other functionalization reactions to introduce the acetamide group. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and reduce production costs.

In terms of applications, N-2-(2,5-dichlorophenoxy)ethylacetamide has shown promise in several areas. In pharmaceutical research, its ability to act as a bioisostere has made it a valuable tool for drug design. For example, studies have demonstrated its potential as a lead compound for developing new anti-inflammatory agents. In materials science, the compound's unique electronic properties have led to its use in the development of advanced coatings and adhesives with enhanced durability and resistance to environmental factors.

From an environmental perspective, understanding the fate and behavior of N-2-(2,5-dichlorophenoxy)ethylacetamide in natural systems is crucial. Recent research has focused on its degradation pathways under various conditions, including photodegradation and microbial action. These studies aim to assess the compound's environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, N-2-(2,5-dichlorophenoxy)ethylacetamide (CAS No.: 1188262-61-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.